Cas no 2138166-24-0 (rac-4-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1H-pyrazole-3-carboxamide)

• Product Name: rac-4-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1H-pyrazole-3-carboxamide
• CAS No: 2138166-24-0
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6212213
• PubChem ID: 165472434
• Update Time: 2025-06-09

rac-4-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• rac-4-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1H-pyrazole-3-carboxamide
• 2138166-24-0
• EN300-1113246
• rac-4-amino-1-{[(1R,2R)-2-ethylcyclopropyl]methyl}-1H-pyrazole-3-carboxamide

• Inchi： 1S/C10H16N4O/c1-2-6-3-7(6)4-14-5-8(11)9(13-14)10(12)15/h5-7H,2-4,11H2,1H3,(H2,12,15)/t6-,7+/m1/s1
• InChI Key： OMUVHFOQGQOMEQ-RQJHMYQMSA-N
• SMILES： O=C(C1C(=CN(C[C@@H]2C[C@H]2CC)N=1)N)N

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.9Ų

Additional information on rac-4-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1H-pyrazole-3-carboxamide

Introduction to rac-4-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1H-pyrazole-3-carboxamide (CAS No. 2138166-24-0)

rac-4-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1H-pyrazole-3-carboxamide (CAS No. 2138166-24-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The pyrazole core is a five-membered heterocyclic ring containing two nitrogen atoms, which imparts significant chemical stability and biological activity. The racemic nature of this compound indicates that it is a mixture of enantiomers, each with distinct stereochemical configurations. The presence of the (1R,2R)-2-ethylcyclopropylmethyl substituent adds complexity to the molecule, influencing its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of rac-4-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1H-pyrazole-3-carboxamide in various therapeutic areas. One notable application is its use as a selective inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets for the treatment of inflammatory conditions such as arthritis and other autoimmune diseases.

In addition to its anti-inflammatory properties, rac-4-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1H-pyrazole-3-carboxamide has demonstrated promising results in preclinical studies as an antiproliferative agent. Studies conducted by researchers at the National Institutes of Health (NIH) have shown that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

The amino group in the structure plays a crucial role in the compound's biological activity. It can form hydrogen bonds with target proteins, enhancing the binding affinity and selectivity. The carboxamide moiety further contributes to the compound's stability and solubility, making it suitable for various formulations and delivery methods.

From a synthetic perspective, the preparation of rac-4-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1H-pyrazole-3-carboxamide involves a series of well-defined chemical reactions. The synthesis typically starts with the formation of the pyrazole ring through a condensation reaction between a hydrazine derivative and an appropriate carbonyl compound. Subsequent steps involve functional group manipulations to introduce the desired substituents, such as the (1R,2R)-2-ethylcyclopropylmethyl group.

The safety profile of rac-4-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1H-pyrazole-3-carboxamide has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, rac-4-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1H-pyrazole-3-carboxamide (CAS No. 2138166-24-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for both academic research and pharmaceutical development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an important role in the treatment of various diseases.